2-chloro-N-(2-((4-(dimethylamino)-6-methylpyrimidin-2-yl)amino)ethyl)-4-fluorobenzamide

• IUPAC Name: 2-chloro-N-[2-[[4-(dimethylamino)-6-methylpyrimidin-2-yl]amino]ethyl]-4-fluorobenzamide
• InChI: InChI=1S/C16H19ClFN5O/c1-10-8-14(23(2)3)22-16(21-10)20-7-6-19-15(24)12-5-4-11(18)9-13(12)17/h4-5,8-9H,6-7H2,1-3H3,(H,19,24)(H,20,21,22)
• InChI Key: AMEZJSVSSNAJQM-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)NCCNC(=O)C2=C(C=C(C=C2)F)Cl)N(C)C
• Molecular Formula: C16H19ClFN5O
• Molecular Weight: 351.80 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves multiple steps, including condensation reactions, chlorination, and cyclization. For instance, the synthesis of N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide was achieved by condensing 3-methoxybenzoic acid with a chlorinated pyrimidine intermediate, which in turn was prepared from a methyl amino-thiophene derivative through a series of reactions including condensation with urea and chlorination with phosphorus oxychloride . This suggests that the synthesis of the compound may also involve similar steps, such as the formation of a pyrimidine core, functionalization with chloro and fluoro substituents, and final coupling with an amine-containing side chain.

Molecular Structure Analysis

The molecular structure of related compounds has been elucidated using techniques such as X-ray crystallography. For example, the crystal structure of 2-amino-4-chloro-5-(4-methylbenzyl)-6-methylpyrimidine was determined, revealing a monoclinic space group and specific bond lengths and angles . Such structural analyses are crucial for understanding the three-dimensional conformation of the molecules and their potential interaction with biological targets.

Chemical Reactions Analysis

The reductive chemistry of related compounds has been studied, showing that selective toxicity can be achieved through enzymatic reduction in hypoxic conditions, which is relevant for targeting hypoxic tumor cells. The reduction of nitro groups to amines or hydroxylamines in compounds like 5-[N,N-bis(2-chloroethyl)amino]-2,4-dinitrobenzamide has been shown to increase cytotoxicity, and the reaction pathways have been characterized . These findings suggest that the compound may also undergo similar reductive transformations that could modulate its biological activity.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds, such as solubility, stability, and electronic properties, have been investigated using computational methods like density functional theory (DFT). For instance, the HOMO and LUMO energies, molecular electrostatic potential, and intermolecular interactions of N-{2-[(2-chlorothieno[3,2-d]pyrimidin-4-yl)amino]ethyl}-3-methoxybenzamide were analyzed, providing insights into its reactivity and potential biological interactions . These analyses are essential for predicting the behavior of the compound in different environments and its interaction with other molecules.